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Compound of Interest

Compound Name: MCPA-d3

Cat. No.: B15554719 Get Quote

Physicochemical Properties
The following table summarizes the key physicochemical properties of MCPA-d3.

Property Value Source

Chemical Name
4-Chloro-2-methylphenoxy-d3-

acetic Acid
[1]

CAS Number 352431-14-2 [1][2]

Molecular Formula C₉H₆D₃ClO₃ [1][2]

Molecular Weight 203.64 g/mol [1][2][3]

Appearance White to light brown solid [4]

Melting Point 114 to 118 °C [4]

Solubility in Water 825 mg/L (23 °C) (for MCPA) [4]

LogP 2.11180 [1]

Toxicological Data
Toxicological data for MCPA-d3 is not readily available. The following data is for the non-

deuterated form, MCPA, and should be considered as an estimate for the deuterated

compound.
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Acute Toxicity
Route Species LD50 / LC50 Source

Oral Rat 700 - 1160 mg/kg [5][6][7]

Oral Mouse 550 - 800 mg/kg [5][6][7]

Dermal Rat > 1000 mg/kg [5][6][7]

Dermal Rabbit > 4000 mg/kg [5][6][7]

Inhalation (4-hour) Rat > 2.25 mg/L [8]

Symptoms of high acute exposure in humans may include slurred speech, twitching, jerking

and spasms, drooling, low blood pressure, and unconsciousness.[5][6][7]

Chronic Toxicity
Studies on rats have indicated that dietary intake of MCPA over several months can lead to

reduced feeding and growth rates at doses of approximately 50 mg/kg/day and 125 mg/kg/day.

[5][6] Increased relative kidney and liver weights have also been observed at lower doses.[5]

Ecotoxicological Data
The following ecotoxicity data is for MCPA.

Organism Test Type Value Source

Bobwhite Quail LD50 221 - 377 mg/kg [5][9]

Rainbow Trout LC50 (96-hour) 117 - 232 mg/L [5][6]

Bees Oral LD50 104 µ g/bee [5][6]

MCPA is considered very toxic to aquatic life with long-lasting effects.[6][10][11]

Hazard Identification and Safety Precautions
MCPA is classified as harmful if swallowed, causes skin irritation, and causes serious eye

damage.[3][10][12]
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Recommended Safety Precautions:
Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and

eye/face protection.[2][10]

Handling: Avoid breathing fumes, mists, vapors, or spray.[10] Do not eat, drink, or smoke

when using this product.[10] Wash hands thoroughly after handling.[10]

Storage: Store in a cool, dry, well-ventilated place away from direct sunlight.[2] Keep out of

reach of children.[7]

Experimental Protocols
Detailed experimental protocols are not typically provided in safety data sheets. The

toxicological and ecotoxicological data presented are likely derived from standardized testing

guidelines, such as those established by the Organisation for Economic Co-operation and

Development (OECD). For specific experimental methodologies, it is recommended to consult

the primary scientific literature or the guidelines referenced by regulatory bodies.

Visualizations
Herbicide Mode of Action
MCPA is a systemic, post-emergence herbicide that acts as a synthetic auxin.[4][13] It mimics

the plant growth hormone indole-3-acetic acid (IAA), leading to uncontrolled and unsustainable

growth in susceptible broadleaf weeds, ultimately causing their death.[4][13]

MCPA Application Absorption by Leaves
and Roots Translocation to Meristems Mimics Natural Auxin (IAA) Uncontrolled Cell Division

and Elongation Plant Death
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Caption: Mode of action of MCPA as a synthetic auxin herbicide.

Safe Handling Workflow
The following diagram outlines a general workflow for the safe handling of MCPA-d3 in a

laboratory setting.
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Caption: General workflow for the safe handling of MCPA-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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